Cas no 1865653-34-4 (1-Bromo-4-(butane-1-sulfinyl)benzene)

• Product Name: 1-Bromo-4-(butane-1-sulfinyl)benzene
• CAS No: 1865653-34-4
• MF: C₁₀H₁₃BrOS
• MW: 261.178621053696
• CID: 5520087
• PubChem ID: 101581647
• Update Time: 2024-11-06

1-Bromo-4-(butane-1-sulfinyl)benzene Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-bromo-4-(butylsulfinyl)-
• 1-Bromo-4-(butane-1-sulfinyl)benzene
• 1865653-34-4
• F75947
• 1-bromo-4-butylsulfinylbenzene

• Inchi： 1S/C10H13BrOS/c1-2-3-8-13(12)10-6-4-9(11)5-7-10/h4-7H,2-3,8H2,1H3
• InChI Key： AUPVQMPMAGCXGK-UHFFFAOYSA-N
• SMILES： C1(Br)=CC=C(S(CCCC)=O)C=C1

Computed Properties

• Exact Mass: 259.98705g/mol
• Monoisotopic Mass: 259.98705g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 36.3Ų

Experimental Properties

• Density: 1.45±0.1 g/cm3(Predicted)
• Boiling Point: 354.9±25.0 °C(Predicted)